Cas no 1526142-49-3 (2-amino-1-(quinolin-7-yl)ethan-1-ol)

• Product Name: 2-amino-1-(quinolin-7-yl)ethan-1-ol
• CAS No: 1526142-49-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6124764
• PubChem ID: 81221989
• Update Time: 2025-07-25

2-amino-1-(quinolin-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(quinolin-7-yl)ethan-1-ol
• AKOS019793307
• EN300-1867677
• 1526142-49-3

• Inchi： 1S/C11H12N2O/c12-7-11(14)9-4-3-8-2-1-5-13-10(8)6-9/h1-6,11,14H,7,12H2
• InChI Key： MCDGBUPNSQQVSS-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-1-(quinolin-7-yl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(quinolin-7-yl)ethan-1-ol (CAS No. 1526142-49-3): Properties, Applications, and Research Insights

2-amino-1-(quinolin-7-yl)ethan-1-ol, with the CAS number 1526142-49-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the quinoline derivatives family, known for their diverse biological activities and applications in drug discovery. The presence of both amino and hydroxyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for quinoline-based compounds has surged due to their potential in treating various diseases. Researchers are particularly interested in 2-amino-1-(quinolin-7-yl)ethan-1-ol for its role in developing novel therapeutics. Its unique structure allows it to interact with biological targets, making it a promising candidate for further studies. The compound's CAS No. 1526142-49-3 is frequently searched in academic databases, reflecting its growing importance in scientific communities.

The synthesis of 2-amino-1-(quinolin-7-yl)ethan-1-ol involves multi-step organic reactions, often starting from readily available quinoline precursors. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for industrial applications.

One of the most discussed topics in the context of quinoline derivatives is their potential in cancer research. Preliminary studies suggest that 2-amino-1-(quinolin-7-yl)ethan-1-ol may exhibit inhibitory effects on certain cancer cell lines. While more research is needed, these findings have sparked interest among oncologists and medicinal chemists. The compound's mechanism of action and structure-activity relationship are key areas of ongoing investigation.

Another hot topic is the application of 2-amino-1-(quinolin-7-yl)ethan-1-ol in neurodegenerative disease research. Quinoline derivatives have shown promise in modulating neurotransmitter systems, and this compound's amino alcohol moiety could enhance its bioavailability and efficacy. Researchers are exploring its potential as a scaffold for designing new drugs targeting conditions like Alzheimer's and Parkinson's diseases.

From an industrial perspective, the scalability of 2-amino-1-(quinolin-7-yl)ethan-1-ol production is a critical consideration. Manufacturers are optimizing synthetic routes to reduce costs and environmental impact, aligning with the growing emphasis on green chemistry. The compound's CAS No. 1526142-49-3 is often referenced in patents and technical documents, highlighting its commercial relevance.

In summary, 2-amino-1-(quinolin-7-yl)ethan-1-ol (CAS No. 1526142-49-3) is a compound of significant scientific and industrial interest. Its potential applications in drug discovery, cancer research, and neurodegenerative disease studies make it a focal point for ongoing research. As advancements in synthetic chemistry and biotechnology continue, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.